N-[2-(furan-2-yl)-2-(thiomorpholin-4-yl)ethyl]-N'-[3-(trifluoromethyl)phenyl]ethanediamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a furan ring, a morpholine ring, a phenyl ring, and an oxalamide group . The presence of these groups suggests that the compound could have interesting chemical properties and potential applications in various fields, such as medicinal chemistry or materials science.
Molecular Structure Analysis
The molecular structure of this compound would likely be quite complex due to the presence of several different functional groups . The furan ring and the phenyl ring are both aromatic, which could contribute to the stability of the molecule. The morpholine ring is a heterocycle that contains both nitrogen and oxygen, which could participate in hydrogen bonding and other intermolecular interactions .Chemical Reactions Analysis
The reactivity of this compound would likely be influenced by the presence of the furan ring, the morpholine ring, and the oxalamide group . The furan ring is an electron-rich aromatic system, which could undergo electrophilic aromatic substitution reactions . The morpholine ring could potentially participate in reactions involving the nitrogen atom, such as alkylation or acylation .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would likely be influenced by its molecular structure . For example, the presence of the furan ring, the morpholine ring, and the oxalamide group could affect the compound’s solubility, melting point, and other physical properties .Scientific Research Applications
Interaction with Metal Surfaces
Research has demonstrated the interaction of similar furan compounds with metal surfaces, such as palladium (Pd). For instance, the decomposition mechanism of furan on Pd(111) surfaces has been elucidated, showing that furan decomposition proceeds via the elimination of α-H and CO, leaving a C3H3 species on the surface. This study provides a foundation for understanding how similar furan-containing compounds might interact with metal surfaces, potentially relevant in catalysis or material science applications (Caldwell & Land, 1997).
Coordination Chemistry and Biological Properties
The chemistry, coordination, and structure of thioureas, which share functional groups with the compound , have been extensively studied. These compounds demonstrate significant applications as ligands in coordination chemistry, highlighting their potential in creating novel metal complexes with specific properties. Their role in biological systems, including their biological activities, underlines the compound's potential relevance in drug design and pharmacology (Saeed, Flörke, & Erben, 2014).
Drug Design and Medicinal Chemistry
Furan and thiophene derivatives play a significant role in the design of bioactive molecules, indicating the potential for compounds like N1-(2-(furan-2-yl)-2-thiomorpholinoethyl)-N2-(3-(trifluoromethyl)phenyl)oxalamide in medicinal chemistry. These heterocycles are key structural units in purine and pyrimidine nucleobases, nucleosides, and their analogues, showcasing their importance in antiviral, antitumor, antimycobacterial, and antiparkinsonian activities (Ostrowski, 2022).
Environmental Studies and Polymer Science
Furan derivatives are highlighted for their potential in environmental applications, such as the synthesis of 5-Hydroxymethylfurfural (HMF) from plant biomass, indicating the role of furan-containing compounds in sustainable chemistry and material science. This research points towards the utilization of furan derivatives in creating new generations of polymers, functional materials, and fuels, suggesting a possible area of application for compounds with similar furan moieties (Chernyshev, Kravchenko, & Ananikov, 2017).
Future Directions
Properties
IUPAC Name |
N-[2-(furan-2-yl)-2-thiomorpholin-4-ylethyl]-N'-[3-(trifluoromethyl)phenyl]oxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20F3N3O3S/c20-19(21,22)13-3-1-4-14(11-13)24-18(27)17(26)23-12-15(16-5-2-8-28-16)25-6-9-29-10-7-25/h1-5,8,11,15H,6-7,9-10,12H2,(H,23,26)(H,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DXZNTHRJHLSPKE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CSCCN1C(CNC(=O)C(=O)NC2=CC=CC(=C2)C(F)(F)F)C3=CC=CO3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20F3N3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.